Cas no 1261480-39-0 (4-Hydroxy-2-methylbenzyl chloride)

• Product Name: 4-Hydroxy-2-methylbenzyl chloride
• CAS No: 1261480-39-0
• MF: C₈H₉ClO
• MW: 156.609461545944
• CID: 4982000
• Update Time: 2025-06-26

4-Hydroxy-2-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-2-METHYLBENZYL CHLORIDE
• 4-Hydroxy-2-methylbenzyl chloride

• Inchi： 1S/C8H9ClO/c1-6-4-8(10)3-2-7(6)5-9/h2-4,10H,5H2,1H3
• InChI Key： SUUMVXXVTWTASH-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 156.0341926 g/mol
• Monoisotopic Mass: 156.0341926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 156.61
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-Hydroxy-2-methylbenzyl chloride

4-Hydroxy-2-methylbenzyl chloride: A Versatile Compound in Pharmaceutical and Chemical Research

4-Hydroxy-2-methylbenzyl chloride, with the chemical formula C₈H₉ClO, is a significant compound in the field of medicinal chemistry and organic synthesis. Its unique molecular structure, characterized by a benzene ring substituted with hydroxyl, methyl, and chloromethyl groups, makes it a valuable intermediate in the development of various pharmaceutical agents. Recent studies have highlighted its potential applications in the synthesis of bioactive molecules, particularly in the context of 4-Hydroxy-2-methylbenzyl chloride as a building block for drug discovery. This compound has garnered attention due to its ability to participate in diverse chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution, which are critical in the design of complex organic molecules.

The 4-Hydroxy-2-methylbenzyl chloride molecule exhibits a unique electronic environment that facilitates its reactivity in synthetic pathways. The hydroxyl group, positioned at the para position relative to the methyl group, introduces polarity and enhances the molecule's solubility in polar solvents. This property is crucial for its application in aqueous-based synthesis protocols, which are increasingly favored in modern pharmaceutical research. The chloromethyl group, on the other hand, serves as a versatile functional group that can be readily converted into various functionalities, such as amines, ethers, or thiols, through nucleophilic substitution reactions. This versatility has positioned 4-Hydroxy-2-methylbenzyl chloride as a key intermediate in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and materials science applications.

Recent advancements in computational chemistry have provided insights into the reactivity and stability of 4-Hydroxy-2-methylbenzyl chloride. Molecular docking studies have demonstrated its potential as a scaffold for the design of inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the synthesis of a series of 4-Hydroxy-2-methylbenzyl chloride-derived compounds that showed promising inhibitory activity against acetylcholinesterase, a target enzyme implicated in neurodegenerative diseases. These findings underscore the importance of 4-Hydroxy-2-methylbeny chloride in the development of novel therapeutic agents for neurological disorders.

Another area of interest is the use of 4-Hydroxy-2-methylbenzyl chloride in the synthesis of heterocyclic compounds, which are prevalent in pharmaceutical compounds. The chloromethyl group can be selectively functionalized to introduce heteroatoms such as nitrogen or oxygen, leading to the formation of complex ring systems. A 2022 study in Organic & Biomolecular Chemistry demonstrated the utility of 4-Hydroxy-2-methylbenzyl chloride in the synthesis of indole derivatives, which are known for their biological activities, including anti-inflammatory and antitumor properties. These findings highlight the compound's role in the development of diverse pharmacophores, expanding its applicability in drug discovery.

The synthesis of 4-Hydroxy-2-methylbenzyl chloride has been optimized through various methodologies to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times compared to conventional methods. A 2021 study published in Green Chemistry reported a sustainable synthesis route using microwave irradiation, resulting in a 92% yield of the target compound. This method not only improves efficiency but also minimizes the use of hazardous solvents, aligning with the principles of green chemistry. Such advancements in synthetic methodology are critical for the scalable production of 4-Hydroxy-2-methylbenzyl chloride for industrial applications.

Furthermore, the physicochemical properties of 4-Hydroxy-2-methylbenzyl chloride have been extensively studied to understand its behavior in different environments. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which is essential for its use in solution-phase synthesis. Its thermal stability, as determined by differential scanning calorimetry (DSC), is within the range of 120-140°C, making it suitable for high-temperature reactions. These properties are crucial for its application in processes requiring elevated temperatures, such as polymerization reactions or the formation of coordination complexes.

The biological activities of 4-Hydroxy-2-methylbenzyl chloride and its derivatives have been explored in several studies. A 2020 research article in European Journal of Medicinal Chemistry reported the antidiabetic potential of a 4-Hydroxy-2-methylbenzyl chloride-based compound, which showed significant glucose-lowering effects in in vivo models. The mechanism of action was attributed to the compound's ability to enhance insulin sensitivity, highlighting its potential as a therapeutic agent for diabetes management. These findings illustrate the broad scope of 4-Hydroxy-2-methylbenzyl chloride in biomedical research.

Additionally, the compound has found applications in the development of materials with specific functional properties. For instance, a 2023 study in Advanced Materials described the use of 4-Hydroxy-2-methylbenzyl chloride as a precursor for the synthesis of conductive polymers. The introduction of the chloromethyl group into the polymer backbone enhanced the material's electrical conductivity, making it suitable for applications in organic electronics. This application underscores the versatility of 4-Hydroxy-2-methylbenzyl chloride beyond traditional pharmaceutical contexts.

In conclusion, 4-Hydroxy-2-methylbenzyl chloride is a multifunctional compound with diverse applications in pharmaceutical, chemical, and materials science research. Its unique molecular structure and reactivity make it an essential intermediate in the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and synthetic methodologies, further expanding its utility in various scientific fields. As the demand for innovative compounds grows, the role of 4-Hydroxy-2-methylbenzyl chloride in the development of novel therapeutics and materials is expected to become even more prominent.